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Compound of Interest

Compound Name: Deoxy Fesoterodine

CAS No.: 895137-81-2

Cat. No.: B601958

Get Quote

Executive Summary & Core Directive
Deoxy Fesoterodine (also known as 5-hydroxymethyl tolterodine or Desfesoterodine) is the

active metabolite of Fesoterodine.[1] Unlike inert chemical waste, this compound retains

significant biological activity as a potent antimuscarinic agent.

The Directive: Do not treat Deoxy Fesoterodine as general organic waste. While it may not

appear on the EPA's specific P-list or U-list, it must be managed with the rigor of a

Reproductive Toxin and Aquatic Pollutant. The only acceptable terminal disposal method is

High-Temperature Incineration.[1]

Material Profile & Risk Assessment
Before disposal, you must validate the specific form of the material in your inventory. Deoxy
Fesoterodine is often handled as a high-purity reference standard, increasing the risk per unit

mass compared to formulated drug products.[1]
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Parameter Technical Detail

Chemical Name Deoxy Fesoterodine (Desfesoterodine)

CAS Numbers
895137-81-2 (Free Base); 1428856-56-7

(Fumarate Salt)

Primary Hazard
Reproductive Toxicity (H361); Specific Target

Organ Toxicity

Environmental
Aquatic Chronic 3 (H412); Persistent in water

systems

RCRA Status
Non-Listed (unless mixed with listed solvents);

Manage as Hazardous (Best Practice)

Bioactivity
High (Active Metabolite); Muscarinic Receptor

Antagonist

Critical Safety Note: As a reproductive toxin, all handling—including waste packaging—requires

the use of double nitrile gloves and a particle-filtering respirator (N95/P3) or handling within a

fume hood.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
The most common compliance failure is commingling potent pharmaceutical standards with

general solvent waste. This creates "mixed waste" that is difficult to incinerate efficiently.

Solid Waste (Pure Standard/Powder): Segregate into a dedicated solid waste stream labeled

"Cytotoxic/Potent Pharmaceutical."

Liquid Waste (HPLC Effluent/Stock Solutions):
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If dissolved in Acetonitrile/Methanol: Segregate as "Flammable Pharmaceutical Waste."

If dissolved in Aqueous Buffer: Do NOT pour down the drain. Segregate as "Aqueous

Pharmaceutical Waste."

Phase 2: Packaging & Containment
Use the "Double-Barrier" method to prevent cross-contamination during transport.[1]

Primary Containment: Place the vial, weigh boat, or contaminated PPE into a clear, sealable

polyethylene bag (Zip-lock type).[1]

Secondary Containment: Place the sealed bag into a rigid, leak-proof container.

Solids: Wide-mouth HDPE drum or amber glass jar.[1]

Liquids: Safety-coated glass bottle or UN-rated carboy.[1]

Labeling:

US (EPA/DOT): Label as "Non-RCRA Regulated Pharmaceutical Waste - Incinerate Only."

[1]

EU (EWC): Use code 18 01 09 (medicines other than those mentioned in 18 01 08).[1]

Phase 3: Terminal Destruction
Method: High-Temperature Incineration.[1] Rationale: Antimuscarinics have complex aromatic

structures.[1] Standard autoclaving does not guarantee the destruction of the pharmacophore.

Requirement: The incinerator must operate at a secondary chamber temperature of >1100°C

with a residence time of at least 2 seconds. This ensures complete mineralization

(conversion to CO2, H2O, and NOx).

Operational Workflow Diagram
The following logic flow ensures that Deoxy Fesoterodine is never released into the sewer

system or general landfill.
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Figure 1: Decision matrix for the segregation and destruction of Deoxy Fesoterodine waste

streams. Note the convergence on high-temperature incineration regardless of physical state.

[1]

Emergency Spill Response (Powder)
If a reference standard vial of Deoxy Fesoterodine breaks:

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and

an N95 respirator.

Contain: Cover the powder gently with damp paper towels to prevent dust generation. Do not

dry sweep.[1]

Clean: Wipe the area with a soap/water solution (surfactants help lift the lipophilic molecule).

Disposal: All cleanup materials (towels, gloves, glass shards) must be treated as Solid

Pharmaceutical Waste (see Phase 2 above).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

